Cas no 1805022-18-7 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol
• CAS No: 1805022-18-7
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4878003
• Update Time: 2025-06-12

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-2-6(4-14)8(9(10)11)7(3-12)13-5/h2,9,14H,4H2,1H3
• InChI Key： OSMGLAPUSJTOIK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol

Professional Introduction to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol (CAS No. 1805022-18-7)

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol, with the CAS number 1805022-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous bioactive molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxymethyl group, makes this compound a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The cyano group at the 2-position of the pyridine ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl group at the 3-position is known for its ability to modulate metabolic stability and binding affinity in drug candidates. This substitution pattern is particularly valuable in medicinal chemistry due to its potential to influence both pharmacokinetic and pharmacodynamic properties. Additionally, the methyl group at the 6-position and the hydroxymethyl group at the 4-position contribute to the overall steric and electronic environment of the molecule, further tailoring its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with therapeutic potential. The compound 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol has emerged as a promising scaffold for designing molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that pyridine derivatives can interact with specific enzymes and receptors involved in disease pathways. The unique combination of functional groups in this compound allows for selective modulation of biological targets, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol, particularly the cyano and difluoromethyl groups, make it an ideal candidate for binding to kinase active sites and modulating their activity.

Moreover, the hydroxymethyl group provides a site for further chemical modification, allowing researchers to explore different derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where iterative design and optimization are essential for achieving desired pharmacological outcomes. Recent advances in computational chemistry have also facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening techniques can predict how different derivatives of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol may interact with biological targets, thereby accelerating the drug discovery process.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are well-known for their efficacy in crop protection applications. The presence of multiple functional groups in 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol allows for structural diversity, enabling the synthesis of derivatives with enhanced pesticidal properties. Such compounds could offer new solutions to combat resistant pests and improve agricultural productivity.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-methanol (CAS No. 1805022-18-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an excellent scaffold for designing molecules with therapeutic effects against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.